![molecular formula C20H17N5O2S B2464107 (4-((1H-imidazol-1-yl)methyl)phenyl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone CAS No. 1327231-76-4](/img/structure/B2464107.png)
(4-((1H-imidazol-1-yl)methyl)phenyl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
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Description
(4-((1H-imidazol-1-yl)methyl)phenyl)(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H17N5O2S and its molecular weight is 391.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with imidazole, thiophene, oxadiazole, and azetidinone rings have been synthesized through various chemical reactions, highlighting the versatility and reactivity of these heterocyclic frameworks. For example, the aza-Wittig reaction has been utilized to integrate imidazole rings with thiadiazine or oxadiazine rings, demonstrating the potential for creating complex heterocyclic systems with tailored properties (Molina et al., 1990). Additionally, the synthesis of imidazole derivatives containing a β-lactam ring further exemplifies the synthetic accessibility of multifunctional heterocycles, which are of significant interest in drug discovery and development (Askar et al., 2016).
Antibacterial and Antifungal Activities
The antimicrobial properties of heterocyclic compounds, particularly those incorporating imidazole, oxadiazole, and thiophene rings, have been extensively investigated. Studies have shown that these compounds exhibit significant antibacterial and antifungal activities, making them promising candidates for the development of new antimicrobial agents. For instance, compounds with oxadiazole and benzimidazole structures have been evaluated for their antimicrobial efficacy, revealing potential as novel therapeutic agents (Bassyouni et al., 2012).
Antioxidant and Anticancer Activities
Research has also explored the antioxidant and anticancer activities of compounds featuring these heterocyclic rings. The structural diversity of these compounds allows for the modulation of their biological activities, offering pathways to develop new anticancer drugs with improved efficacy and selectivity. For example, Schiff base indolyl-1,3,4-oxadiazole, thiazolidinone, and azetidinone derivatives have been synthesized and evaluated for their anticancer potential, demonstrating significant activity against various cancer cell lines (Verma et al., 2019).
properties
IUPAC Name |
[4-(imidazol-1-ylmethyl)phenyl]-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N5O2S/c26-20(15-5-3-14(4-6-15)10-24-8-7-21-13-24)25-11-16(12-25)19-22-18(23-27-19)17-2-1-9-28-17/h1-9,13,16H,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVNUFNZTLYLUOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(C=C2)CN3C=CN=C3)C4=NC(=NO4)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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